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Quantitative Comparison of Fulvic Acid from Peat
Types

The table below summarizes the key quantitative and structural differences identified in a 2023 study on

fulvic acid (FA) extracted from different peat types [1].

Peat Source
FA Content
in Raw Peat

FA
Extraction
Yield

Key Functional Groups &
Structural Characteristics

Degree of
Aromatization

Herbaceous
Peat

Information

not specified

2.53%
(Highest
yield)

Carbonyl, amino, methylene,

carboxyl, phenolic hydroxyl
groups, ether bonds [1].

Information not

specified

Woody Peat 0.38%
(Highest

content)

Information
not specified

Carbonyl, methoxy groups,
benzenes, aromatic carbons,

aromatic ethers, phenols [1].

Highest [1]

Mossy Peat Information

not specified

Information

not specified

Hydroxy, methyl, methylene,

phenol groups, aromatic ethers.
Higher proportion of C=O and -

Information not

specified
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Peat Source
FA Content
in Raw Peat

FA
Extraction
Yield

Key Functional Groups &
Structural Characteristics

Degree of
Aromatization

COOH groups compared to others

[1].

Detailed Experimental Protocols

The following methodologies are adapted from research on the preparation and characterization of fulvic

acid from peat sources.

Fulvic Acid Extraction Protocol

This standard protocol describes the alkaline dissolution and acid precipitation method [1] [2].

Step 1: Sample Preparation. Peat samples are first dried and ground to a fine powder to increase
the surface area for extraction [2].

Step 2: Alkaline Extraction. The peat powder is mixed with a 0.1M NaOH (sodium hydroxide)
aqueous solution (solid-to-liquid ratio of 1:10 to 1:20). The mixture is stirred continuously for 2-4

hours at room temperature to dissolve the humic and fulvic acids [2].
Step 3: Separation. The suspension is left to settle for 12-24 hours, after which the liquid phase (the

alkaline extract) is separated from the solid residue via centrifugation or filtration [2].
Step 4: Acid Precipitation. The pH of the alkaline extract is adjusted to 1.0-2.0 using HCl
(hydrochloric acid). This step precipitates the humic acid fraction, while the fulvic acid remains
dissolved in the acidic solution [1].

Step 5: Fulvic Acid Isolation. The suspension is centrifuged or filtered again. The precipitate is
humic acid, and the supernatant/fulvate is the fulvic acid solution. This solution can then be purified

and concentrated [2].

The workflow for this extraction process is as follows:
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FA Extraction Workflow

Molecular Structural Characterization Techniques

The extracted fulvic acid requires several analytical techniques for comprehensive molecular characterization

[1].

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the types of functional groups (e.g.,

hydroxyl, carboxyl, carbonyl) present in the molecules.
Ultraviolet-Visible (UV-Vis) Spectroscopy: Used to estimate the degree of humification and

aromaticity. A higher E4/E6 ratio often indicates a lower degree of condensation and a smaller
molecular size.

Carbon-13 Nuclear Magnetic Resonance (13C-NMR) Spectroscopy: Provides detailed information
on the carbon skeleton, quantifying the distribution between aliphatic and aromatic carbon structures.

X-ray Photoelectron Spectroscopy (XPS): Analyzes the surface elemental composition and the
types of chemical bonds (e.g., C-C, C-O, C=O) present.

X-ray Diffraction (XRD): Used to study the crystallinity of the material. The structures typically
comprise benzene rings, indicating an amorphous, aromatic core [1].

The logical flow for applying these techniques is shown below:

Extracted Fulvic Acid

FTIR Spectroscopy UV-Vis Spectroscopy 13C-NMR Spectroscopy XPS Analysis XRD Analysis

Comprehensive Structural Profile
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FA Characterization Techniques

Key Implications for Research & Development

The structural differences in fulvic acids from various peat sources have direct implications for their

application in drug development and other fields.

Bioavailability and Bioactivity: The smaller molecular size and higher oxygen-containing functional
groups (particularly carboxyl groups) make fulvic acid more soluble and reactive, potentially

enhancing its bioavailability and ability to interact with biological systems [1] [3].
Heavy Metal Chelation: The high content of carboxyl and phenolic hydroxyl groups enables fulvic

acid to effectively bind to metal ions. This chelating property is crucial for its role in detoxification and
nutrient transport but also highlights the importance of sourcing from uncontaminated peat to avoid

heavy metal contamination in final products [4] [3].
Drug Interaction Potential: Fulvic acid's high reactivity means it may interact with pharmaceutical

drugs. Research indicates it may increase the risk of hemorrhage when taken with blood-thinning
drugs and could interact with agents for cancer, dementia, and others [3]. Thorough pharmacological

profiling is essential for any therapeutic application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Preparation and Molecular Structural Characterization of Fulvic ... Acid [pubmed.ncbi.nlm.nih.gov]

2. EP0117223A1 - Method for the production of humic and fulvic ... acids [patents.google.com]

3. : Friend or Foe? | Healthy Home Economist Fulvic Acid [thehealthyhomeeconomist.com]

4. Benefits, Supplements and Side Effects - Dr. Axe Fulvic Acid [draxe.com]

To cite this document: Smolecule. [fulvic acid source variations herbaceous woody mossy peat].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b584481#fulvic-

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s584481?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/37836622/
https://www.thehealthyhomeeconomist.com/fulvic-acid/
https://draxe.com/nutrition/fulvic-acid/
https://www.thehealthyhomeeconomist.com/fulvic-acid/
https://www.thehealthyhomeeconomist.com/fulvic-acid/
https://www.smolecule.com/products/s584481?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/37836622/
https://patents.google.com/patent/EP0117223A1/en
https://www.thehealthyhomeeconomist.com/fulvic-acid/
https://draxe.com/nutrition/fulvic-acid/
https://www.smolecule.com/products/b584481#fulvic-acid-source-variations-herbaceous-woody-mossy-peat
https://www.smolecule.com/products/b584481#fulvic-acid-source-variations-herbaceous-woody-mossy-peat
https://www.smolecule.com/products/s584481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


acid-source-variations-herbaceous-woody-mossy-peat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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